Cas no 602-01-7 (1-methyl-2,3-dinitrobenzene)
1-methyl-2,3-dinitrobenzene structure
Product Name:1-methyl-2,3-dinitrobenzene
1-methyl-2,3-dinitrobenzene Chemical and Physical Properties
Names and Identifiers
-
- Benzene,1-methyl-2,3-dinitro-
- 1-methyl-2,3-dinitrobenzene
- 2,3-Dinitrotoluene
- 1,3-dinitrotoluene
- 2,3-Dinitrotoluol
- 2,3-DNT
- Benzene,1-methyl-2,3-dinitro
- Toluene,2,3-dinitro
- 602-01-7
- DTXSID4027236
- CCRIS 2837
- DTXCID407236
- NCGC00091205-01
- SCHEMBL146895
- CAS-602-01-7
- G31249
- 25321-14-6
- AKOS015888983
- Methyl Dinitrobenzene
- BRN 2212428
- Toluene, 2,3-dinitro-
- HSDB 5499
- 2 3-Dinitrotoluene
- A15676
- Q13427537
- Tox21_400034
- SY032868
- NCGC00091205-04
- EN300-125728
- 4-05-00-00865 (Beilstein Handbook Reference)
- EINECS 210-013-5
- DINITROTOLUENE
- CHEBI:142287
- SCHEMBL9850022
- MFCD00007178
- 1-Methyl-2,3-dinitro-benzene
- DB-053553
- BCP26765
- 1-Methyl-2,3-dinitrobenzene; Toluene, 2,3-dinitro- (8CI); 1-Methyl-2,3-dinitrobenzene; 2,3-DNT; 2,3-Dinitrotoluene; 2,3-Dinitrotoluol
- 2,3-DINITROTOLUENE [HSDB]
- 2,3-Dinitrotoluene, analytical standard
- AKOS015950739
- UNII-BS660NHC83
- Benzene, 1-methyl-2,3-dinitro-
- CHEMBL1531586
- BS660NHC83
- NCGC00091205-02
- dinitro-toluene
- 2,3-Dinitrotoluene, 99%
- CS-0231886
- DINITROTOLUENE, 2,3-
- NCGC00091205-03
- F9994-0667
- NS00008195
-
- MDL： MFCD00007178
- Inchi： 1S/C7H6N2O4/c1-5-3-2-4-6(8(10)11)7(5)9(12)13/h2-4H,1H3
- InChI Key： DYSXLQBUUOPLBB-UHFFFAOYSA-N
- SMILES： [O-][N+](C1C(=CC=CC=1C)[N+](=O)[O-])=O
Computed Properties
- Exact Mass: 182.03300
- Monoisotopic Mass: 182.033
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 220
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 91.6A^2
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
Experimental Properties
- Color/Form: Yellow acicular crystals
- Density: 1.5181 (rough estimate)
- Melting Point: 59-61 °C (lit.)
- Boiling Point: 315.51°C (rough estimate)
- Flash Point: 404°F
- Refractive Index: 1.5880 (estimate)
- PSA: 91.64000
- LogP: 2.85780
- Solubility: Insoluble in water
1-methyl-2,3-dinitrobenzene Security Information
-
Symbol:
- Signal Word：Danger
- Hazard Statement： H301-H311-H331-H341-H350-H361f-H373-H410
- Warning Statement： P201-P261-P273-P280-P301+P310-P311
- Hazardous Material transportation number：UN 3454 6.1/PG 2
- WGK Germany：3
- Hazard Category Code： 45-23/24/25-48/22-50/53-62-68
- Safety Instruction： S53; S45; S60; S61
- RTECS：XT1400000
-
Hazardous Material Identification：
- Packing Group：II
- Hazard Level：6.1(a)
- HazardClass：6.1(a)
- PackingGroup：II
- Safety Term：6.1(a)
- Packing Group：II
- Risk Phrases：R45
1-methyl-2,3-dinitrobenzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 45968-250MG |
1-methyl-2,3-dinitrobenzene |
602-01-7 | analytical standard | 250MG |
468.05 | 2021-05-12 | |
| TRC | M156476-50mg |
1-Methyl-2,3-dinitrobenzene |
602-01-7 | 50mg |
$81.00 | 2023-05-18 | ||
| TRC | M156476-100mg |
1-Methyl-2,3-dinitrobenzene |
602-01-7 | 100mg |
$133.00 | 2023-05-18 | ||
| TRC | M156476-500mg |
1-Methyl-2,3-dinitrobenzene |
602-01-7 | 500mg |
$506.00 | 2023-05-18 | ||
| Enamine | EN300-125728-0.1g |
1-methyl-2,3-dinitrobenzene |
602-01-7 | 95% | 0.1g |
$58.0 | 2023-07-09 | |
| Enamine | EN300-125728-0.25g |
1-methyl-2,3-dinitrobenzene |
602-01-7 | 95% | 0.25g |
$83.0 | 2023-07-09 | |
| Enamine | EN300-125728-0.5g |
1-methyl-2,3-dinitrobenzene |
602-01-7 | 95% | 0.5g |
$153.0 | 2023-07-09 | |
| Enamine | EN300-125728-1.0g |
1-methyl-2,3-dinitrobenzene |
602-01-7 | 95% | 1.0g |
$228.0 | 2023-07-09 | |
| Enamine | EN300-125728-2.5g |
1-methyl-2,3-dinitrobenzene |
602-01-7 | 95% | 2.5g |
$446.0 | 2023-07-09 | |
| Enamine | EN300-125728-5.0g |
1-methyl-2,3-dinitrobenzene |
602-01-7 | 95% | 5.0g |
$660.0 | 2023-07-09 |
1-methyl-2,3-dinitrobenzene Related Literature
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Andrew P. Abbott,Robert C. Harris,Karl S. Ryder,I-Wen Sun Phys. Chem. Chem. Phys., 2014,16, 14675-14681
-
Soumaya Khlifi,Gregory Mouille,Jonathan Farjon Anal. Methods, 2017,9, 2328-2333
-
5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
602-01-7 (1-methyl-2,3-dinitrobenzene) Related Products
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